Cas no 212832-16-1 (1-Piperazinepropanamine, N,N-bis(4-fluorophenyl)-)

1-Piperazinepropanamine, N,N-bis(4-fluorophenyl)- structure
212832-16-1 structure
Product Name:1-Piperazinepropanamine, N,N-bis(4-fluorophenyl)-
CAS No:212832-16-1
MF:C19H23F2N3
MW:331.402831315994
CID:1403716
PubChem ID:11034920
Update Time:2025-04-20

1-Piperazinepropanamine, N,N-bis(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinepropanamine, N,N-bis(4-fluorophenyl)-
    • 4-fluoro-N-(4-fluorophenyl)-N-(3-piperazin-1-ylpropyl)aniline
    • Bis-(4-fluoro-phenyl)-(3-piperazin-1-yl-propyl)-amine
    • BDBM50129596
    • SCHEMBL8011417
    • 212832-16-1
    • DTXSID50452797
    • CHEMBL315166
    • Inchi: 1S/C19H23F2N3/c20-16-2-6-18(7-3-16)24(19-8-4-17(21)5-9-19)13-1-12-23-14-10-22-11-15-23/h2-9,22H,1,10-15H2
    • InChI Key: LRJWNYKCDTWXAG-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N(C1C=CC(=CC=1)F)CCCN1CCNCC1

Computed Properties

  • Exact Mass: 331.18619
  • Monoisotopic Mass: 331.18600407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.51
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